Cas no 86626-38-2 (4-bromo-2,3-dihydro-1H-indole)

4-bromo-2,3-dihydro-1H-indole structure

Product Name:4-bromo-2,3-dihydro-1H-indole

CAS No:86626-38-2

Molecular Formula:C₈H₈BrN

Molecular Weight:198.059821128845

MDL:MFCD07371633

CID:95463

PubChem ID:13098386

4-bromo-2,3-dihydro-1H-indole Properties

Names and Identifiers

- 4-Bromoindoline
- 4-BROMO-2,3-DIHYDRO-1H-INDOLE
- 4-BROMO-2,3-DIHYDRO-1H-INDOLE HYDROCHLORIDE
- 4-bromoindoline hydrochloride
- 1H-Indole, 4-bromo-2,3-dihydro-
- 4-Bromo-2,3-dihydro-1H-indole 1HCl salt
- 1H-INDOLE,4-BROMO-2,3-DIHYDRO-
- YCJCSDSXVHEBRU-UHFFFAOYSA-N
- EBD43524
- VI30219
- CM10331
- TRA0023624
- SY012369
- BL008582
- AB0027102
- ST2411233
- AM20041267
- W8895
- MF
- 4-bromo-2,3-dihydro-1H-indole
- 4-Bromo-2,3-dihydro-1H-indole (ACI)
- DTXSID10518085
- 4-BROMOINDOLINE HCL
- MFCD07371633
- SCHEMBL326593
- CS-W006183
- SB39168
- EN300-136865
- DB-076700
- Z1198172382
- 86626-38-2
- Q-102592
- AKOS006285577
- AC-27798
- FS-3331
- 1H-indole, 4-bromo-2,3-dihydro-;4-Bromo-2,3-dihydro-1h-indole;
- +Expand
- MDL： MFCD07371633
- InChIKey： YCJCSDSXVHEBRU-UHFFFAOYSA-N
- Inchi： 1S/C8H8BrN/c9-7-2-1-3-8-6(7)4-5-10-8/h1-3,10H,4-5H2
- SMILES： BrC1C2=C(NCC2)C=CC=1

Computed Properties

Exact Mass: 196.98400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 196.98401g/mol
Heavy Atom Count: 10
Complexity: 126
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 12

Experimental Properties

LogP: 2.55510
PSA: 12.03000
Boiling Point: 278.8°C at 760 mmHg

4-bromo-2,3-dihydro-1H-indole Security Information

Hazard Statement： H302-H315-H319-H335
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

4-bromo-2,3-dihydro-1H-indole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-bromo-2,3-dihydro-1H-indole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003LGP-250mg	4-Bromoindoline	86626-38-2	97%	250mg	$8.00	2024-04-21
A2B Chem LLC	AB66985-250mg	4-Bromoindoline	86626-38-2	97%	250mg	$8.00	2024-04-19
abcr	AB468403-1 g	4-Bromoindoline, min. 95%; .	86626-38-2		1g	€128.10	2023-06-15
Apollo Scientific	OR910522-1g	4-Bromoindoline	86626-38-2	96%	1g	£55.00	2024-05-25
Crysdot LLC	CD11041120-1g	4-Bromoindoline	86626-38-2	97%	1g	$85	2024-07-19
Enamine	EN300-136865-0.05g	4-bromo-2,3-dihydro-1H-indole	86626-38-2	95%	0.05g	$19.0	2023-07-09
Frontier Specialty Chemicals	B13273-1 g	4-Bromo-2,3-dihydro-1H-indole	86626-38-2		1g	$ 44.00	2022-11-04
Matrix Scientific	119549-1g	4-Bromoindoline, 95+%	86626-38-2	95+%	1g	$215.00	2023-09-09
TRC	B693523-100mg	4-Bromoindoline	86626-38-2		100mg	$ 64.00	2023-04-18
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB04998-25g	4-bromo-2,3-dihydro-1h-indole	86626-38-2	95%	25g	$680	2023-09-07

4-bromo-2,3-dihydro-1H-indole Synthesis

Synthetic Circuit 1

2566738-50-7

86626-38-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Butyronitrile ; 1 h, 200 °C

Reference

Regioselective Formation of Substituted Indoles: Formal Synthesis of Lysergic Acid

Points, Gary L. III ; et al, Chemistry - A European Journal, 2020, 26(70), 16655-16658

Synthetic Circuit 2

52488-36-5

86626-38-2

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , Hydrogen Catalysts: (OC-6-42)-Bromodicarbonyl[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)et… Solvents: Toluene ; 36 h, 50 bar, rt → 100 °C

Reference

Hydrogenation or Dehydrogenation of N-Containing Heterocycles Catalyzed by a Single Manganese Complex

Zubar, Viktoriia; et al, Organic Letters, 2020, 22(10), 3974-3978

Synthetic Circuit 3

2566738-36-9

2566738-30-3

86626-38-2

Reaction Conditions

1.1 Reagents: 2,6-Di-tert-butylpyridine Solvents: Dichloromethane ; 18 h, 40 °C
2.1 Reagents: Potassium carbonate Solvents: Butyronitrile ; 1 h, 200 °C

Reference

Regioselective Formation of Substituted Indoles: Formal Synthesis of Lysergic Acid

Points, Gary L. III ; et al, Chemistry - A European Journal, 2020, 26(70), 16655-16658

Synthetic Circuit 4

2566738-28-9

86626-38-2

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Water ; 0 °C; 0 °C → rt; 4 h, rt
2.1 Reagents: 2,6-Di-tert-butylpyridine Solvents: Dichloromethane ; 18 h, 40 °C
3.1 Reagents: Potassium carbonate Solvents: Butyronitrile ; 1 h, 200 °C

Reference

Regioselective Formation of Substituted Indoles: Formal Synthesis of Lysergic Acid

Points, Gary L. III ; et al, Chemistry - A European Journal, 2020, 26(70), 16655-16658

Synthetic Circuit 5

4544-38-1

358-23-6

86626-38-2

Reaction Conditions

1.1 Reagents: 2,4,6-Trimethylpyridine Solvents: Dichloromethane ; 0 °C; 10 min, 0 °C
2.1 Reagents: 2,6-Di-tert-butylpyridine Solvents: Dichloromethane ; 18 h, 40 °C
3.1 Reagents: Potassium carbonate Solvents: Butyronitrile ; 1 h, 200 °C

Reference

Regioselective Formation of Substituted Indoles: Formal Synthesis of Lysergic Acid

Points, Gary L. III ; et al, Chemistry - A European Journal, 2020, 26(70), 16655-16658

Synthetic Circuit 6

1256469-25-6

4248-19-5

86626-38-2

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , 2-(Di-tert-butylphosphino)biphenyl Solvents: Benzene ; rt → 70 °C
1.2 Solvents: Water ; 1.5 h, 70 °C
2.1 Reagents: p-Toluenesulfonic acid Solvents: Water ; 0 °C; 0 °C → rt; 4 h, rt
3.1 Reagents: 2,6-Di-tert-butylpyridine Solvents: Dichloromethane ; 18 h, 40 °C
4.1 Reagents: Potassium carbonate Solvents: Butyronitrile ; 1 h, 200 °C

Reference

Regioselective Formation of Substituted Indoles: Formal Synthesis of Lysergic Acid

Points, Gary L. III ; et al, Chemistry - A European Journal, 2020, 26(70), 16655-16658

Synthetic Circuit 7

927-74-2

86626-38-2

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Silver nitrate Solvents: Acetone ; 6 h, rt
2.1 Reagents: 2,4,6-Trimethylpyridine Solvents: Dichloromethane ; 0 °C; 10 min, 0 °C
3.1 Reagents: 2,6-Di-tert-butylpyridine Solvents: Dichloromethane ; 18 h, 40 °C
4.1 Reagents: Potassium carbonate Solvents: Butyronitrile ; 1 h, 200 °C

Reference

Regioselective Formation of Substituted Indoles: Formal Synthesis of Lysergic Acid

Points, Gary L. III ; et al, Chemistry - A European Journal, 2020, 26(70), 16655-16658

Synthetic Circuit 8

496-64-0

358-23-6

86626-38-2

Reaction Conditions

1.1 Reagents: 2,4,6-Trimethylpyridine Solvents: Dichloromethane ; 15 min, -78 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , 2-(Di-tert-butylphosphino)biphenyl Solvents: Benzene ; rt → 70 °C
2.2 Solvents: Water ; 1.5 h, 70 °C
3.1 Reagents: p-Toluenesulfonic acid Solvents: Water ; 0 °C; 0 °C → rt; 4 h, rt
4.1 Reagents: 2,6-Di-tert-butylpyridine Solvents: Dichloromethane ; 18 h, 40 °C
5.1 Reagents: Potassium carbonate Solvents: Butyronitrile ; 1 h, 200 °C

Reference

Regioselective Formation of Substituted Indoles: Formal Synthesis of Lysergic Acid

Points, Gary L. III ; et al, Chemistry - A European Journal, 2020, 26(70), 16655-16658

Synthetic Circuit 9

526-99-8

86626-38-2

Reaction Conditions

1.1 Reagents: Phosphorus pentoxide , Tripotassium phosphate Solvents: 1,2-Dichlorobenzene ; 20 h, 160 °C
2.1 Reagents: 2,4,6-Trimethylpyridine Solvents: Dichloromethane ; 15 min, -78 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , 2-(Di-tert-butylphosphino)biphenyl Solvents: Benzene ; rt → 70 °C
3.2 Solvents: Water ; 1.5 h, 70 °C
4.1 Reagents: p-Toluenesulfonic acid Solvents: Water ; 0 °C; 0 °C → rt; 4 h, rt
5.1 Reagents: 2,6-Di-tert-butylpyridine Solvents: Dichloromethane ; 18 h, 40 °C
6.1 Reagents: Potassium carbonate Solvents: Butyronitrile ; 1 h, 200 °C

Reference

Regioselective Formation of Substituted Indoles: Formal Synthesis of Lysergic Acid

Points, Gary L. III ; et al, Chemistry - A European Journal, 2020, 26(70), 16655-16658

Synthetic Circuit 10

496-15-1

86626-38-2

63839-24-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Catalysts: Aluminum chloride Solvents: Dichloromethane
1.2 Reagents: Bromine Catalysts: Aluminum chloride

Reference

Hydroxylation and bromination of indolines and tetrahydroquinoline in superacids

Berrier, C.; et al, New Journal of Chemistry, 1987, 11(8-9), 605-9

Synthetic Circuit 11

496-15-1

86626-38-2

63839-24-7

Reaction Conditions

1.1 Reagents: Sulfuric acid , Silver sulfate ; 30 min, rt
1.2 Reagents: Bromine ; 30 min, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified, cooled

Reference

Concerning the preparation of 6-bromotryptamine

Scott Wiens, P.; et al, Tetrahedron, 2021, 85,

Synthetic Circuit 12

22190-33-6

86626-38-2

63839-24-7

Reaction Conditions

1.1 Reagents: Hydrofluoric acid , Antimony pentafluoride

Reference

Hydroxylation and bromination of indolines and tetrahydroquinoline in superacids

Berrier, C.; et al, New Journal of Chemistry, 1987, 11(8-9), 605-9

Synthetic Circuit 13

63839-24-7

86626-38-2

22190-33-6

Reaction Conditions

1.1 Reagents: Hydrofluoric acid , Antimony pentafluoride

Reference

Hydroxylation and bromination of indolines and tetrahydroquinoline in superacids

Berrier, C.; et al, New Journal of Chemistry, 1987, 11(8-9), 605-9

Synthetic Circuit 14

120-72-9

86626-38-2

63839-24-7

Reaction Conditions

1.1 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ; 2 h, 15 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; basified, cooled
2.1 Reagents: Sulfuric acid , Silver sulfate ; 30 min, rt
2.2 Reagents: Bromine ; 30 min, rt
2.3 Reagents: Sodium hydroxide Solvents: Water ; basified, cooled

Reference

Concerning the preparation of 6-bromotryptamine

Scott Wiens, P.; et al, Tetrahedron, 2021, 85,

Synthetic Circuit 15

22190-33-6

86626-38-2

22190-33-6

Reaction Conditions

1.1 Reagents: Hydrofluoric acid , Antimony pentafluoride
2.1 Reagents: Hydrofluoric acid , Antimony pentafluoride

Reference

Hydroxylation and bromination of indolines and tetrahydroquinoline in superacids

Berrier, C.; et al, New Journal of Chemistry, 1987, 11(8-9), 605-9

Synthetic Circuit 16

496-15-1

86626-38-2

22190-33-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Catalysts: Aluminum chloride Solvents: Dichloromethane
1.2 Reagents: Bromine Catalysts: Aluminum chloride
2.1 Reagents: Hydrofluoric acid , Antimony pentafluoride

Reference

Hydroxylation and bromination of indolines and tetrahydroquinoline in superacids

Berrier, C.; et al, New Journal of Chemistry, 1987, 11(8-9), 605-9

Synthetic Circuit 17

63839-24-7

86626-38-2

63839-24-7

Reaction Conditions

1.1 Reagents: Hydrofluoric acid , Antimony pentafluoride
2.1 Reagents: Hydrofluoric acid , Antimony pentafluoride

Reference

Hydroxylation and bromination of indolines and tetrahydroquinoline in superacids

Berrier, C.; et al, New Journal of Chemistry, 1987, 11(8-9), 605-9

Synthetic Circuit 18

86626-38-2

22190-33-6

Reaction Conditions

1.1 Reagents: Hydrofluoric acid , Antimony pentafluoride
2.1 Reagents: Hydrofluoric acid , Antimony pentafluoride

Reference

Hydroxylation and bromination of indolines and tetrahydroquinoline in superacids

Berrier, C.; et al, New Journal of Chemistry, 1987, 11(8-9), 605-9

4-bromo-2,3-dihydro-1H-indole Raw materials

4-bromo-2,3-dihydro-1H-indole Preparation Products

4-bromo-2,3-dihydro-1H-indole Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:86626-38-2)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:86626-38-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:86626-38-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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Renato Dalpozzo Org. Chem. Front. 2017 4 2063

86626-38-2 (4-bromo-2,3-dihydro-1H-indole) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:86626-38-2)4-bromo-2,3-dihydro-1H-indole

Purity:99%

Quantity:25g

Price($):281.0

Cas no 86626-38-2 (4-bromo-2,3-dihydro-1H-indole)

4-bromo-2,3-dihydro-1H-indole Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-bromo-2,3-dihydro-1H-indole Security Information

4-bromo-2,3-dihydro-1H-indole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-bromo-2,3-dihydro-1H-indole Price

4-bromo-2,3-dihydro-1H-indole Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

Synthetic Circuit 15

Synthetic Circuit 16

Synthetic Circuit 17

Synthetic Circuit 18

4-bromo-2,3-dihydro-1H-indole Raw materials

4-bromo-2,3-dihydro-1H-indole Preparation Products

4-bromo-2,3-dihydro-1H-indole Suppliers

4-bromo-2,3-dihydro-1H-indole Related Literature

86626-38-2 (4-bromo-2,3-dihydro-1H-indole) Related Products